Cas no 2172036-31-4 (1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172036-31-4
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 6389698
• PubChem ID: 165572999
• Update Time: 2025-10-29

1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• 1-[(4-hydroxyphenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1610590
• 2172036-31-4

• Inchi： 1S/C11H12N4OS/c1-7-10(11(12)17)13-14-15(7)6-8-2-4-9(16)5-3-8/h2-5,16H,6H2,1H3,(H2,12,17)
• InChI Key： SPWNHAJIXIBTHP-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C)N(CC2C=CC(=CC=2)O)N=N1)N

Computed Properties

• Exact Mass: 248.07318219g/mol
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Additional information on 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide

1-(4-Hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide: A Comprehensive Overview

The compound 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172036-31-4) is a unique organic compound with a complex structure that combines a triazole ring, a hydroxyl group, and a thiourea moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure is characterized by the presence of a triazole ring, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The hydroxyl group attached to the phenyl ring introduces additional functional diversity, while the thiourea moiety contributes to its reactivity and potential biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable structural motif in medicinal chemistry. For instance, the compound has been explored for its potential as an inhibitor of certain enzymes involved in disease pathways. The hydroxyl group on the phenyl ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the thiourea moiety has been shown to exhibit antimicrobial and anti-inflammatory properties in preliminary studies.

The synthesis of 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to improve yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. This compound can also be synthesized via click chemistry approaches, leveraging the reactivity of azides and alkynes under copper catalysis.

In terms of biological activity, this compound has demonstrated promising results in vitro. Studies have shown that it exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models. The hydroxyl group plays a crucial role in these interactions by facilitating hydrogen bonding with target proteins.

Environmental considerations are also an important aspect of this compound's profile. Research into its degradation pathways has revealed that it undergoes hydrolysis under specific conditions, reducing its persistence in aquatic environments. This information is critical for assessing its environmental impact and ensuring sustainable use.

In conclusion, 1-(4-hydroxyphenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172036-31-4) is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an attractive target for further research and development.